Cas no 3832-36-8 ((2-Fluoro-ethyl)-methyl-amine hydrochloride)

• Product Name: (2-Fluoro-ethyl)-methyl-amine hydrochloride
• CAS No: 3832-36-8
• MF: C₃H₉ClFN
• MW: 113.561663389206
• MDL: MFCD11043108
• CID: 1488891
• PubChem ID: 85799809
• Update Time: 2025-05-20

(2-Fluoro-ethyl)-methyl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-fluoro-N-methyl-, hydrochloride
• 2-Fluoroethyl-methylamine hydrochloride
• 2-fluoro-N-methylethan-1-amine hydrochloride
• CS-0103514
• AKOS027323100
• 2-fluoro-N-methylethanamine hydrochloride
• 2-fluoro-n-methylethanamine hydrochloride salt
• 2-fluoro-N-methylethanamine;hydrochloride
• AMY202003232
• KFHQCRFZHOWKDD-UHFFFAOYSA-N
• BS-49972
• SCHEMBL51439
• 2-fluoro-N-methylethanaminehydrochloride
• (2-fluoroethyl)(methyl)amine hydrochloride
• SB36954
• MFCD11043108
• SY122542
• 2-fluoro-N-methyl-ethanamine;hydrochloride
• 3832-36-8
• (2-fluoro-ethyl)-methyl-amine hydrochloride
• AC6046
• EN300-223028
• (2-Fluoro-ethyl)-methyl-amine hydrochloride

• MDL： MFCD11043108
• Inchi： 1S/C3H8FN.ClH/c1-5-3-2-4;/h5H,2-3H2,1H3;1H
• InChI Key： KFHQCRFZHOWKDD-UHFFFAOYSA-N
• SMILES： Cl.FCCNC

Computed Properties

• Exact Mass: 113.04087
• Monoisotopic Mass: 113.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 16.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Additional information on (2-Fluoro-ethyl)-methyl-amine hydrochloride

Introduction to (2-Fluoro-Ethyl)-Methyl-Amine Hydrochloride (CAS No. 3832-36-8)

The compound (2-Fluoro-Ethyl)-Methyl-Amine Hydrochloride, identified by the CAS number 3832-36-8, is a significant chemical entity with diverse applications in various fields. This compound is a hydrochloride salt of (2-fluoroethyl)methanamine, which belongs to the class of tertiary amines. The structure of this compound consists of a methyl group attached to an amine functional group, with a fluoroethyl substituent. The presence of the fluorine atom introduces unique electronic and steric properties, making this compound versatile in chemical reactions and biological interactions.

Recent studies have highlighted the potential of (2-Fluoro-Ethyl)-Methyl-Amine Hydrochloride in pharmaceutical research. Its ability to act as a bioisostere for other amine-containing compounds has been explored in drug design. Fluorine substitution often enhances the lipophilicity and stability of molecules, which are desirable traits in drug candidates. Researchers have investigated its role as a building block for synthesizing bioactive molecules, particularly in the development of inhibitors for various enzyme targets.

In terms of synthesis, (2-Fluoro-Ethyl)-Methyl-Amine Hydrochloride can be prepared through nucleophilic substitution reactions. The reaction typically involves the substitution of a leaving group on a fluoroethyl compound with an amine group. This process can be optimized by adjusting reaction conditions such as temperature, solvent, and catalysts. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

The physical and chemical properties of (2-Fluoro-Ethyl)-Methyl-Amine Hydrochloride are well-documented. It exists as a white crystalline solid with a melting point around 150°C. The compound is soluble in water and common organic solvents, which facilitates its use in various chemical processes. Its stability under different storage conditions has also been studied, ensuring its suitability for long-term use in research and industrial applications.

Applications of (2-Fluoro-Ethyl)-Methyl-Amine Hydrochloride extend beyond pharmaceuticals. It has been utilized as an intermediate in the synthesis of agrochemicals and specialty chemicals. Its ability to participate in nucleophilic additions and condensation reactions makes it valuable in organic synthesis. Recent research has also explored its role in catalytic processes, where it serves as a ligand or catalyst precursor.

From an environmental perspective, understanding the ecological impact of (2-Fluoro-Ethyl)-Methyl-Amine Hydrochloride is crucial. Studies have assessed its biodegradability and toxicity to aquatic organisms. These findings are essential for ensuring safe handling and disposal practices during industrial use.

In conclusion, (2-Fluoro-Ethyl)-Methyl-Amine Hydrochloride (CAS No. 3832-36-8) is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis and application make it an area of continued research interest.